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Compound of Interest

Compound Name: 3-Aminobenzoic Acid

Cat. No.: B045947

An In-depth Technical Guide to 3-Aminobenzoic Acid: CAS Number and Safety Data
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical identity, properties,
and safety data for 3-Aminobenzoic acid. The data herein is compiled from various safety
data sheets and chemical databases to ensure accuracy and relevance for laboratory and
research applications.

Chemical Identification and Properties

3-Aminobenzoic acid, also known as meta-aminobenzoic acid or MABA, is an organic
compound featuring both an amino and a carboxylic acid functional group attached to a
benzene ring.[1] Its unique structure makes it a valuable intermediate in the synthesis of dyes,
resins, and various pharmaceutical compounds.[2][3]

Table 1: Chemical Identifiers for 3-Aminobenzoic Acid
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Identifier

Chemical Name

Value

3-Aminobenzoic acid

m-Aminobenzoic acid, MABA, 3-

Synonyms N
Carboxyaniline[4][5]
CAS Number 99-05-8
EC Number 202-724-4
Molecular Formula C7H7NO:2
| Molar Mass | 137.14 g/mol |
Table 2: Physical and Chemical Properties
Property Value
White to off-white or yellowish crystalline
Appearance
powder
Melting Point 174-180 °C
Density ~1.51 g/cm3

Solubility in Water

Slightly soluble; ~5.9 g/L at 15 °C

Solubility in Organic Solvents

Soluble in acetone, boiling water, hot alcohol,

and ether

pKa

3.07 (carboxyl group); 4.79 (amino group)

| Flash Point | 150 °C |

Safety and Hazard Information

3-Aminobenzoic acid is classified as hazardous under the Globally Harmonized System

(GHS). It is crucial for personnel to be fully aware of its potential hazards and to handle the

substance with appropriate care.
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Table 3: GHS Hazard Classification

Hazard Class GHS Statement Description

Acute Toxicity (Oral),

H302 Harmful if swallowed.
Category 4
Skin Corrosion/Irritation,
H315 Causes skin irritation.
Category 2
Serious Eye Damage/Irritation, ) S
H319 Causes serious eye irritation.

Category 2/2A

| Specific Target Organ Toxicity — Single Exposure, Category 3 | H335 | May cause respiratory
irritation. |

Table 4: Toxicological Data

Test Route Species Value

| LD50 | Oral | Mouse | 6,300 mg/kg |

Experimental Protocols and Methodologies

Adherence to strict protocols is mandatory when handling 3-Aminobenzoic acid to minimize
exposure and ensure laboratory safety.

Protocol for Safe Handling

This protocol outlines the standard procedure for handling 3-Aminobenzoic acid in a
laboratory setting.

o Preparation: Before handling, ensure that a Safety Data Sheet (SDS) is accessible. Locate
the nearest safety shower and eyewash station.

o Ventilation: Always handle 3-Aminobenzoic acid in a well-ventilated area, preferably within
a chemical fume hood to avoid dust inhalation.
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o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical safety
goggles, nitrile gloves, and a lab coat. For procedures that may generate significant dust,
respiratory protection may be necessary.

o Dispensing: Avoid generating dust when weighing or transferring the powder. Use tools and
techniques that minimize aerosolization.

o Storage: Store the chemical in a tightly sealed container in a cool, dry, and dark place, away
from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.

o Hygiene: Wash hands thoroughly with soap and water after handling and before leaving the
laboratory. Do not eat, drink, or smoke in areas where the chemical is handled.

» Disposal: Dispose of waste according to local, regional, and national regulations for
hazardous chemical waste.

Emergency First Aid Procedures

Immediate and appropriate first aid is critical in the event of exposure.

 Inhalation: If inhaled, immediately move the person to fresh air. If breathing is difficult or
stops, provide artificial respiration. Seek medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected skin area immediately
and thoroughly with plenty of soap and water. If skin irritation occurs, seek medical advice.

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open. Remove contact lenses if present and easy to do.
Continue rinsing. Seek immediate medical attention from an ophthalmologist.

 Ingestion: If swallowed, rinse the mouth with water. Do NOT induce vomiting. Never give
anything by mouth to an unconscious person. Call a physician or poison control center
immediately.

Accidental Release Measures

In the event of a spill, follow these steps to ensure safe cleanup.
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e Evacuate: Evacuate non-essential personnel from the spill area.

o Ventilate: Ensure the area is well-ventilated.

o Containment: Prevent the powder from spreading or entering drains.

o Cleanup: Wearing appropriate PPE, carefully sweep or shovel the spilled solid material into a

suitable, labeled container for disposal. Avoid creating dust.

o Decontamination: Clean the spill area thoroughly with a suitable solvent or detergent and

water.

Visualized Workflows

The following diagrams illustrate key logical workflows for safety and handling.
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Caption: Workflow for the safe handling of 3-Aminobenzoic acid.
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Caption: Decision tree for first aid response to exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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